Cas no 1330037-21-2 (N-Iso Valerylglycine-d9)

• Product Name: N-Iso Valerylglycine-d9
• CAS No: 1330037-21-2
• MF: C₇H₁₃NO₃
• MW: 168.238477468491
• CID: 1060911
• PubChem ID: 131668326
• Update Time: 2025-04-20

N-Iso Valerylglycine-d9 Chemical and Physical Properties

Names and Identifiers

• N-Iso Valerylglycine-d9
• MS-22917
• F91136
• Glycine, N-[3-(methyl-d3)-1-oxobutyl-2,2,3,4,4,4-d6]-; N-(3-(Methyl-d3)-1-oxobutyl-2,2,3,4,4,4-d6)glycine; Isovalerylglycine-d9; N-Isovaleroylglycine-d9; N-Isovalerylglycined-d9; N-(3-Methylbutanoyl)glycine-D9 (3-Methylbutanoyl-D9)
• N-(3-Methylbutyryl-d9)glycine
• HY-W015464S
• CS-0255788
• 1330037-21-2
• N-Isovalerylglycine-d9
• N-isovaleryl-d9-glycine
• 2-[[2,2,3,4,4,4-Hexadeuterio-3-(trideuteriomethyl)butanoyl]amino]acetic acid
• DB-321204

• Inchi： 1S/C7H13NO3/c1-5(2)3-6(9)8-4-7(10)11/h5H,3-4H2,1-2H3,(H,8,9)(H,10,11)/i1D3,2D3,3D2,5D
• InChI Key： ZRQXMKMBBMNNQC-APXHDBETSA-N
• SMILES： O=C(C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])NCC(=O)O

Computed Properties

• Exact Mass: 168.14603399g/mol
• Monoisotopic Mass: 168.14603399g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų